Cas no 58690-81-6 (BZ-TYR-NH2)

• Product Name: BZ-TYR-NH2
• CAS No: 58690-81-6
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• MDL: MFCD00020199
• CID: 379543
• PubChem ID: 6931618
• Update Time: 2025-04-19

BZ-TYR-NH2 Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-L-tyrosinamide
• Benzenepropanamide, a-(benzoylamino)-4-hydroxy-, (S)-(9CI)
• Bz-L-Tyr-NH2
• BZ-TYR-NH2
• BENZOYL-L-TYROSINE AMIDE
• BZO-TYR-NH2
• BZ-TYROSINE-NH2
• NALPHA-BENZOYL-L-TYROSINAMIDE
• N-Benzoyl-L-tyrosin-amid
• N-benzoyl-L-tyrosinamide crystalline
• N-benzoyl-L-tyrosine amide
• N-alpha-Benzoyl-L-tyrosine amide
• QYBPBEKJXBRSGI-AWEZNQCLSA-N
• N-[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]benzamide
• (S)-N-(1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)benzamide
• SCHEMBL11425335
• N-[2-Amino-1-(4-hydroxybenzyl)-2-oxoethyl]benzamide #
• (S)-2-Benzamido-3-(p-hydroxyphenyl)propionamide
• AKOS016001407
• 58690-81-6
• benzoyl-l-tyrosinamide
• Benzenepropanamide, .alpha.-(benzoylamino)-4-hydroxy-, (S)-
• NS00052508
• MFCD00020199
• Benzenepropanamide, a-(benzoylamino)-4-hydroxy-, (S)-

• MDL： MFCD00020199
• Inchi： 1S/C16H16N2O3/c17-15(20)14(10-11-6-8-13(19)9-7-11)18-16(21)12-4-2-1-3-5-12/h1-9,14,19H,10H2,(H2,17,20)(H,18,21)/t14-/m0/s1
• InChI Key： QYBPBEKJXBRSGI-AWEZNQCLSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 284.11600
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Color/Form: White crystalline powder.
• PSA: 92.42000
• LogP: 2.30980
• Solubility: Not determined

BZ-TYR-NH2 Security Information

• WGK Germany：3